Cas no 1219841-71-0 (3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1219841-71-0
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 6569816
• Update Time: 2025-07-09

3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 3-[2-[4-(cyclopropylsulfonyl)-1-piperazinyl]-2-oxoethyl]-

• Inchi： 1S/C16H19N3O5S/c20-15(11-19-13-3-1-2-4-14(13)24-16(19)21)17-7-9-18(10-8-17)25(22,23)12-5-6-12/h1-4,12H,5-11H2
• InChI Key： FJSDIBZEOLIKPI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(N2CCN(S(C3CC3)(=O)=O)CC2)=O)C1=O

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 594.5±60.0 °C(Predicted)
• pka: -0.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one

3-{2-[4-(Cyclopropanesulfonyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one

The compound with CAS No. 1219841-71-0, named 3-{2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a piperazine ring substituted with a cyclopropanesulfonyl group, which adds to its unique chemical properties and functional groups.

Recent studies have highlighted the importance of benzoxazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the piperazine ring in this compound is particularly noteworthy, as piperazines are known for their ability to form hydrogen bonds and act as templates for bioisosteric replacements. The cyclopropanesulfonyl group further enhances the molecule's stability and bioavailability, making it a promising candidate for further research.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the benzoxazole core through cyclization reactions and the subsequent introduction of the piperazine moiety via nucleophilic substitution. The incorporation of the cyclopropanesulfonyl group is achieved through sulfonamide formation, ensuring optimal reactivity and selectivity during the reaction sequence.

From a pharmacological perspective, this compound has shown potential in several areas. Preclinical studies suggest that it may exhibit antimicrobial activity, particularly against Gram-positive bacteria. Additionally, its structure suggests possible applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its ability to modulate key enzymes involved in amyloid-beta production.

One of the most exciting aspects of this compound is its versatility in terms of chemical modification. Researchers have explored various substituents on both the benzoxazole and piperazine moieties to optimize its pharmacokinetic properties. For instance, modifications to the cyclopropanesulfonyl group have been shown to significantly alter the compound's solubility and permeability, which are critical factors in drug delivery.

In conclusion, CAS No. 1219841-71-0 represents a cutting-edge advancement in organic synthesis and medicinal chemistry. Its unique structure, incorporating a benzoxazole core, a piperazine ring, and a cyclopropanesulfonyl group, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.